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Compound of Interest

Compound Name: Chloramine-T hydrate

Cat. No.: B1663277

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety precautions and detailed handling guidelines for
Chloramine-T hydrate. The information is intended to support researchers, scientists, and
drug development professionals in the safe and effective use of this chemical. This document
includes a summary of quantitative safety data, detailed experimental protocols, and
visualizations of key procedures and mechanisms.

Chemical and Physical Properties

Chloramine-T hydrate is a white or slightly yellow crystalline powder with a slight odor of
chlorine.[1] It is fairly soluble in water, but practically insoluble in benzene, chloroform, and
ether.[2]
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Property Value Citations
Molecular Formula C7H7CINNaO:S - 3H20 [3]
Molecular Weight 281.69 g/mol [4]

Melting Point Decomposes at 170-177 °C [1]

Flash Point 192 °C (378 °F) - closed cup [51[6]
Solubility in Water 14 g in 100 mL; 150 g/L at 20 7]

°C (68 °F)

pH 8 - 11 (5% solution at 25 °C) 9]
Density 1.43 g/cm3 9]

Decomposes slowly in air,
- liberating chlorine. Stable in
Stability _ [1][4]
aqueous solutions at or below

about 60°C.

Hazard Identification and GHS Classification

Chloramine-T hydrate is classified as a hazardous substance. Below is a summary of its GHS
classification.
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Hazard Class Category Hazard Statement Citations
o H302: Harmful if
Acute Toxicity, Oral 4 [6][7]
swallowed
. H314: Causes severe
Skin )
) o 1B skin burns and eye [61[7]
Corrosion/Irritation
damage
Serious Eye 1 H318: Causes serious 7]
Damage/Eye Irritation eye damage
H334: May cause
) allergy or asthma
Respiratory
1 symptoms or [61[7]

Sensitization

breathing difficulties if

inhaled

Supplemental Hazard

EUHO031: Contact with
acids liberates toxic

gas

[10][11]

GHS Pictograms:
o lrialt text
o alt text

o ralt text

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling Chloramine-T

hydrate to minimize exposure and ensure personal safety.
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Body Part Recommended Protection Citations

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
Eyes/Face _ o [5][12]
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.

Wear appropriate protective
gloves (e.g., nitrile rubber) and
a complete suit protecting
against chemicals. The type of
Skin protective equipment must be [51[12]
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
Respiratory N [8][12]
workplace conditions warrant a
respirator's use. Use a
respirator with a type P100
(USA) or P3 (EN 143) cartridge
as a backup to engineering

controls.

Safe Handling and Storage

Proper handling and storage procedures are crucial to maintaining the stability of Chloramine-
T hydrate and preventing hazardous situations.
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Handling:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Provide appropriate exhaust ventilation at places where dust is formed.[5]
Do not breathe dust, fume, gas, mist, vapors, or spray.[13]

Do not eat, drink, or smoke when using this product.[13]

Wash hands thoroughly after handling.[13]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[5]
Store locked up.[5]

Store in a cool, dry place.[12]

Protect from exposure to air and direct sunlight.[9][12]

Incompatible materials to avoid include strong oxidizing agents and acids.[5] Contact with
acids liberates toxic gas.[5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to Chloramine-T

hydrate.
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Exposure Route First Aid Procedure Citations

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact . [5][12][13]
Remove contact lenses if
present and easy to do.
Continue rinsing. Get medical

aid immediately.

Get medical aid immediately.
Immediately flush skin with
plenty of water for at least 15
Skin Contact minutes while removing [12][13]
contaminated clothing and
shoes. Wash clothing before

reuse.

Do NOT induce vomiting. If the
victim is conscious and alert,
give 2-4 cupfuls of milk or
water. Never give anything by
Ingestion mouth to an unc?nscio-us sI21[4]
person. Get medical aid
immediately. Ingestion can
cause severe swelling and
damage to the delicate tissue

and danger of perforation.

Get medical aid immediately.
Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o [12]
respiration. If breathing is
difficult, give oxygen. Do NOT
use mouth-to-mouth

resuscitation.
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Below is a DOT script for a logical workflow diagram for first aid procedures.

Exposure Route Immediate Action

Rinse mouth with water

Ingestion

Do NOT induce vomiting

Inhalation Move to fresh air o -
Provide oxygen if needed ention

Seek Immediate
Medical Attention

Flush with water for 15+ mins
Remove contaminated clothing

Skin Contact

Flush with water for 15+ mins
Remove contact lenses

Eye Contact

Click to download full resolution via product page

Caption: First aid workflow for Chloramine-T hydrate exposure.

Accidental Release and Firefighting Measures

Accidental Release: In case of a spill, wear respiratory protection and avoid dust formation.[5]
Evacuate personnel to safe areas.[5] Do not let the product enter drains.[5] Pick up and
arrange disposal without creating dust by sweeping up and shoveling into a suitable, closed
container.[5]

Below is a DOT script for a logical workflow diagram for spill response.
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Assess Situation
(Size & Hazard)

'

Wear Appropriate PPE
(Respirator, Gloves, Goggles)

'

Evacuate Unnecessary Personnel

'

Contain Spill
Prevent entry into drains

'

Clean Up Spill
(Sweep, do not use water)

'

Place in a closed container
for disposal

'

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Chloramine-T hydrate spill.
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Firefighting: Use dry powder or carbon dioxide as an extinguishing media.[5] Wear a self-
contained breathing apparatus for firefighting if necessary.[5] Hazardous decomposition
products include hydrogen chloride, chlorine, carbon monoxide, oxides of nitrogen, and oxides
of sulfur.[5]

Toxicological and Ecotoxicological Data

Endpoint Species Value Citations
Acute Oral Toxicity >381.6 mg/kg

Rat [10]
(LD50) (anhydrous)
Aquatic Toxicity ]

Fish 100 mg/I (96 h) [10]
(LC50)
Aquatic Toxicity

Algae 13 mg/l (96 h) [10]
(ErC50)
Aquatic Toxicity ) ) )

Microorganisms 5 mg/l (5 min) [10]
(EC50)
Chronic Aquatic )

o Fish 1.5 mg/l (35d) [15]
Toxicity (NOEC)
Chronic Aquatic ]
L Aquatic Invertebrates 1.1 mg/l (21 d) [15]

Toxicity (NOEC)
Bioaccumulation )

Rainbow Trout 2.2 [15]

Factor (BCF)

Experimental Protocols

Chloramine-T hydrate is a versatile reagent used in various laboratory procedures. Below are
summaries of key experimental protocols.

lodometric Titration for Assay

This method is used to determine the purity of Chloramine-T hydrate.[7]

Methodology:

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://pubs.acs.org/doi/10.1021/acs.joc.0c00644
https://pubs.acs.org/doi/10.1021/acs.joc.0c00644
https://pubs.acs.org/doi/10.1021/acs.joc.0c00644
https://pubmed.ncbi.nlm.nih.gov/8059946/
https://pubmed.ncbi.nlm.nih.gov/8059946/
https://pubmed.ncbi.nlm.nih.gov/8059946/
https://pubmed.ncbi.nlm.nih.gov/8059946/
https://www.revvity.com/ask/125i-labeling-proteins
https://www.revvity.com/ask/125i-labeling-proteins
https://www.revvity.com/ask/125i-labeling-proteins
https://www.benchchem.com/product/b1663277?utm_src=pdf-body
https://www.benchchem.com/product/b1663277?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsreagents.4088
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Accurately weigh approximately 0.5 g of Chloramine-T hydrate and dissolve it in 100 mL of
water in a glass-stoppered Erlenmeyer flask.[7]

Add 5 mL of acetic acid and 2 g of potassium iodide.[7]
Let the flask stand in the dark for 10 minutes.[7]

Titrate the liberated iodine with a 0.1 N sodium thiosulfate volumetric solution, using a starch
indicator solution.[7]

One milliliter of 0.1 N sodium thiosulfate corresponds to 0.01408 g of C7H7CINNaO2S-3Hz0.
[7]

Radioiodination of Proteins (Chloramine-T Method)

This protocol is a common method for labeling proteins and peptides with radioactive iodine
(e.g., 31).[13][14]

Materials and Reagents:

IGF Peptide (or other protein/peptide of interest)

Sodium lodide (Na!2°l)

Chloramine-T

Sodium Metabisulphite

PD-10 Chromatography Column

Appropriate buffers and solutions (e.g., 0.5M Sodium Phosphate pH 7.5, 10 mM HCI,
chromatography buffer)[14]

Procedure:

Reconstitute the peptide in 10mM HCI.[14]

In an iodination reaction tube, add 50ul of 0.5M sodium phosphate (pH 7.5).[14]
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e Add approximately 1 mCi of Na'?°| to the reaction tube.[14]

« Initiate the reaction by adding 20pl of a freshly prepared 0.4mg/ml Chloramine-T working
solution and start a timer.[14]

» Gently mix the contents and let it stand for 60 seconds.[14]

» Stop the reaction by adding 20ul of 0.6 mg/ml sodium metabisulphite and mix gently. Let it
stand for 5 minutes.[14]

» [solate the 125|-labeled peptide from unreacted Na'2°| and other reaction products using a
PD-10 chromatography column.[14]

The mechanism of action for the Chloramine-T iodination method is visualized in the DOT
script below.

Reactants

Chloramine-T
Products

Reaction Steps .
125|-Labeled Protein

Oxidation of I~ to I*

5]
Nat2?| Electrophilic Substitution

Toluenesulfonamide

Protein (with Tyrosine)

Click to download full resolution via product page

Caption: Mechanism of protein radioiodination using Chloramine-T.

Concluding Remarks
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Chloramine-T hydrate is a valuable reagent in research and development, but its hazardous
properties necessitate strict adherence to safety and handling protocols. This guide provides a
comprehensive overview of the necessary precautions, procedures, and data to ensure its safe
use. All personnel handling this substance should be thoroughly trained on its hazards and the
appropriate emergency response procedures. Always consult the most recent Safety Data
Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Chloramine-T Hydrate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663277#chloramine-t-hydrate-safety-precautions-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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